Cas no 153903-23-2 (Carbamic acid, [(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 153903-23-2
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 1328596
• PubChem ID: 10998688
• Update Time: 2025-04-20

Carbamic acid, [(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• AKOS013099578
• SCHEMBL1444314
• (4-fluoro-benzyl)-carbamic acid tert-butyl ester
• WVVOFXZIUIAPGV-UHFFFAOYSA-N
• F78418
• 153903-23-2
• tert-Butyl (4-fluorobenzyl)carbamate

• Inchi： 1S/C12H16FNO2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： WVVOFXZIUIAPGV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11658
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes